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Compound Focus: Quinoclamine

CAS No.: 2797-51-5

Cat. No.: S540867

Get Quote

The table below summarizes the fundamental technical data for Quinoclamine.

Property Description / Value

IUPAC Name 2-amino-3-chloro-1,4-naphthoquinone [1]

CAS RN 2797-51-5 [1]

Chemical Formula C₁₀H₆ClNO₂ [1]

Molecular Mass 207.61 g/mol [1]

Pesticide Type Selective herbicide and algicide [1]

Mode of Action (Pesticide) Inhibits photosynthesis [1]

Mode of Action (Therapeutic) Inhibits NF-κB pathway [2] [3]

Melting Point 201 °C [1]

Water Solubility 20.7 mg/L at 20 °C [1]

Regulatory Status (EU) Not approved [1]
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Quinoclamine is primarily used for post-emergence control of mosses, liverworts, duckweed, and algae in

turf and rice fields [1]. It is a yellow, crystalline solid with low solubility in water and low volatility [1].

Molecular Mechanisms and Biological Activity

NF-κB Inhibitory Pathway

Quinoclamine suppresses NF-κB activity, a key transcription factor linked to cell growth, apoptosis, and

cancer progression [2] [3]. Research in HepG2 human hepatocellular carcinoma cells shows its action

involves a defined signaling pathway.
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Quinoclamine inhibits NF-κB signaling by blocking IκB-α phosphorylation and p65 nuclear translocation

[2] [3].

This inhibition leads to downregulation of genes controlling cell cycle and apoptosis, revealing anti-cancer

potential [2] [3]. Quinoclamine also down-regulates UDP glucuronosyltransferase genes, suggesting it may

slow excretion and interfere with metabolism of other drugs [2] [3].

Environmental Fate and Advanced Degradation
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Quinoclamine is classified as a "forever chemical" due to its high aquatic toxicity and potential for

bioaccumulation [1]. Oral LD₅₀ in rats is 1360 mg/kg, and 48-hour LC₅₀ in carp is 0.79 mg/L, indicating

high toxicity to aquatic life [4] [1].

Advanced Oxidation Processes (AOPs) show promise for mitigating quinoclamine pollution. A novel

catalyst, Gd-doped Co@NOC, efficiently activates peroxymonosulfate (PMS) to generate reactive oxygen

species (ROS) that degrade quinoclamine in water via radical and non-radical pathways [4].

Experimental Analysis Protocols

Key experimental methodologies from research provide a framework for studying quinoclamine's effects

and presence.

Transcriptomic Analysis for Mechanism Elucidation

This protocol outlines the process for global gene expression profiling to determine quinoclamine's

biological mechanisms and effects.
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Workflow for transcriptomic analysis of quinoclamine effects using DNA microarray technology [2] [5].

Key Steps:

Cell Culture & Treatment: Use relevant cell lines (e.g., HepG2, MCF7, A-549). Treat with
quinoclamine (dissolved in DMSO) and appropriate controls for 24 hours [2].

RNA Isolation & Quality Control: Extract total RNA using a commercial kit. Assess RNA integrity;
samples with RNA Integrity Number (RIN) > 8.0 are suitable for analysis [2] [5].

Microarray & Data Analysis: Hybridize labeled aRNA to oligonucleotide microarrays. Analyze data
to identify differentially expressed genes and perform pathway analysis [2] [5].
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Analytical Detection via LC-MS/MS

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure followed by

Ultra-High-Performance Liquid Chromatography tandem Mass Spectrometry (UHPLC-MS/MS) can be

applied for simultaneous analysis of quinoclamine and other pesticides in complex matrices [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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